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molecular formula C14H14FNO B3308443 2-[4-(4-Fluorophenoxy)phenyl]ethan-1-amine CAS No. 938270-27-0

2-[4-(4-Fluorophenoxy)phenyl]ethan-1-amine

Cat. No. B3308443
CAS RN: 938270-27-0
M. Wt: 231.26 g/mol
InChI Key: VHLHAPIVYUGITN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US08637536B2

Procedure details

Entire reaction was performed under argon atmosphere using syringe septa technique. ({2-[4-(4-fluoro-phenoxy)-phenyl]-ethyl}-carbamic acid tert-butyl ester (3.018 mmol, 1 eq) was dissolved in dichloromethane (10 ml) and stirred at 0° C. for 5 min. TFA (15.088 mmol, 5 eq) was added and stirring was continued for overnight. Reaction mixture was diluted with 50 ml NaHCO3 (sat.) and extraction with DCM (3×20 ml) followed. Organic layers were combined and evaporated in vacuo to give 2-[4-(4-fluoro-phenoxy)-phenyl]ethylamine (3.027 mmol, yield=94%, purity=94%). [M+H]+=265.25 1H NMR (300 MHz, CDCl3) δ/ppm 2.86 (s, 2H), 3.09 (s, 2H), 7.01 (d, J=8.7 Hz, 5H), 7.24 (s, 2H), 7.37 (s, 1H)
Name
{2-[4-(4-fluoro-phenoxy)-phenyl]-ethyl}-carbamic acid tert-butyl ester
Quantity
3.018 mmol
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
10 mL
Type
solvent
Reaction Step One
Name
TFA
Quantity
15.088 mmol
Type
reactant
Reaction Step Two
Name
NaHCO3
Quantity
50 mL
Type
solvent
Reaction Step Three
Name
DCM
Quantity
20 mL
Type
solvent
Reaction Step Three
Name
2-[4-(4-fluoro-phenoxy)-phenyl]ethylamine
Yield
94%

Identifiers

REACTION_CXSMILES
C(OC(=O)[NH:7][CH2:8][CH2:9][C:10]1[CH:15]=[CH:14][C:13]([O:16][C:17]2[CH:22]=[CH:21][C:20]([F:23])=[CH:19][CH:18]=2)=[CH:12][CH:11]=1)(C)(C)C.C(O)(C(F)(F)F)=O>ClCCl.C([O-])(O)=O.[Na+]>[F:23][C:20]1[CH:21]=[CH:22][C:17]([O:16][C:13]2[CH:14]=[CH:15][C:10]([CH2:9][CH2:8][NH2:7])=[CH:11][CH:12]=2)=[CH:18][CH:19]=1 |f:3.4|

Inputs

Step One
Name
{2-[4-(4-fluoro-phenoxy)-phenyl]-ethyl}-carbamic acid tert-butyl ester
Quantity
3.018 mmol
Type
reactant
Smiles
C(C)(C)(C)OC(NCCC1=CC=C(C=C1)OC1=CC=C(C=C1)F)=O
Name
dichloromethane
Quantity
10 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
TFA
Quantity
15.088 mmol
Type
reactant
Smiles
C(=O)(C(F)(F)F)O
Step Three
Name
NaHCO3
Quantity
50 mL
Type
solvent
Smiles
C(=O)(O)[O-].[Na+]
Name
DCM
Quantity
20 mL
Type
solvent
Smiles
C(Cl)Cl

Conditions

Temperature
Control Type
UNSPECIFIED
Setpoint
0 °C
Stirring
Type
CUSTOM
Details
stirred at 0° C. for 5 min
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
Entire reaction
STIRRING
Type
STIRRING
Details
stirring
WAIT
Type
WAIT
Details
was continued for overnight
Duration
8 (± 8) h
CUSTOM
Type
CUSTOM
Details
Reaction mixture
CUSTOM
Type
CUSTOM
Details
evaporated in vacuo

Outcomes

Product
Details
Reaction Time
 5 min
Name
2-[4-(4-fluoro-phenoxy)-phenyl]ethylamine
Type
product
Smiles
FC1=CC=C(OC2=CC=C(C=C2)CCN)C=C1
Measurements
Type Value Analysis
AMOUNT: AMOUNT 3.027 mmol
YIELD: PERCENTYIELD 94%
YIELD: CALCULATEDPERCENTYIELD 100.3%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.